Cas no 54658-01-4 (3-Methoxyhexane)

3-Methoxyhexane structure
3-Methoxyhexane structure
Product Name:3-Methoxyhexane
CAS No:54658-01-4
MF:C7H16O
MW:116.201342582703
CID:2186898
PubChem ID:542372
Update Time:2025-04-21

3-Methoxyhexane Chemical and Physical Properties

Names and Identifiers

    • 3-Methoxyhexane
    • SCHEMBL496590
    • DTXSID70337395
    • 1-Ethylbutyl methyl ether #
    • SCHEMBL7556796
    • DB-304681
    • 54658-01-4
    • QNJRNZBXNCPKHQ-UHFFFAOYSA-N
    • Hexane, 3-methoxy-
    • 3-hexyl-methylether
    • Inchi: 1S/C7H16O/c1-4-6-7(5-2)8-3/h7H,4-6H2,1-3H3
    • InChI Key: QNJRNZBXNCPKHQ-UHFFFAOYSA-N
    • SMILES: O(C)C(CC)CCC

Computed Properties

  • Exact Mass: 116.120115130g/mol
  • Monoisotopic Mass: 116.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 43.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.7684 (estimate)
  • Melting Point: -95.35°C (estimate)
  • Boiling Point: 117.3°C (estimate)
  • Refractive Index: 1.3897 (estimate)
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